Cas no 59050-99-6 (Benzonitrile, 3-[(dihexadecylamino)methyl]-)

• Product Name: Benzonitrile, 3-[(dihexadecylamino)methyl]-
• CAS No: 59050-99-6
• MF: C₄₀H₇₂N₂
• MW: 581.013092041016
• CID: 1611780
• Update Time: 2024-08-30

Benzonitrile, 3-[(dihexadecylamino)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-[(dihexadecylamino)methyl]-

• Inchi： 1S/C40H72N2/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-34-42(38-40-33-31-32-39(36-40)37-41)35-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h31-33,36H,3-30,34-35,38H2,1-2H3
• InChI Key： YJQNNFCHKZSTTF-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=CC(CN(CCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCC)=C1

Computed Properties

• Exact Mass: 580.56996

Experimental Properties

• Density: 0.90±0.1 g/cm3(Predicted)
• Melting Point: 26-27 °C(Solv: isopropanol (67-63-0))
• Boiling Point: 641.7±30.0 °C(Predicted)
• PSA: 27.03
• pka: 8.32±0.50(Predicted)